Cas no 320778-96-9 (1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)-)

• Product Name: 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)-
• CAS No: 320778-96-9
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 1449277
• Update Time: 2025-05-21

1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)-
• (1R,2R)-N',N'-Dimethyl-1,2-diphenyl-1,2-ethanediamine

• Inchi： 1S/C16H20N2/c1-18(2)16(14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13/h3-12,15-16H,17H2,1-2H3/t15-,16-/m1/s1
• InChI Key： OEDXASUOCKHCRL-HZPDHXFCSA-N
• SMILES： N(C)(C)[C@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 240.1628

Experimental Properties

• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)-

Introduction to 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- (CAS No. 320778-96-9)

1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- (CAS No. 320778-96-9) is a chiral compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of various pharmaceuticals and advanced materials.

The molecular structure of 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- consists of a central ethane backbone with two amine groups substituted by dimethyl and diphenyl groups. The (1R,2R) configuration imparts specific chirality to the molecule, which is crucial for its biological activity and interactions with other molecules. This chiral nature is particularly important in the development of enantiomerically pure drugs, where the stereochemistry can significantly affect the efficacy and safety of the final product.

In recent years, significant advancements have been made in understanding the properties and applications of 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)-. Research has shown that this compound can serve as a versatile intermediate in the synthesis of chiral ligands and catalysts. These ligands and catalysts are essential in asymmetric synthesis processes, which are widely used in the pharmaceutical industry to produce enantiomerically pure compounds.

One notable application of 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- is in the development of novel pharmaceuticals. For example, a study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of a new class of anti-inflammatory drugs. The unique stereochemistry of this compound allows for the precise control of molecular interactions, leading to improved pharmacological properties such as increased potency and reduced side effects.

Beyond pharmaceutical applications, 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- has also found use in materials science. Researchers at the University of California have explored its potential as a precursor for the synthesis of chiral polymers. These polymers exhibit unique optical and mechanical properties due to their chiral structure and have potential applications in areas such as optical devices and advanced composites.

The synthesis of 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- typically involves multi-step processes that require careful control over reaction conditions to ensure the desired stereochemistry. Recent developments in synthetic methods have focused on improving yield and reducing environmental impact. For instance, a green chemistry approach using biocatalysts has been reported to achieve high enantioselectivity with minimal waste production.

In conclusion, 1,2-Ethanediamine, N,N-dimethyl-1,2-diphenyl-, (1R,2R)- (CAS No. 320778-96-9) is a versatile and important compound with a wide range of applications in both medicinal chemistry and materials science. Its unique stereochemistry and functional groups make it an invaluable building block for the development of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use in various scientific fields.